Cas no 105866-92-0 ([ditert-butyl(methyl)silyl] Trifluoromethanesulfonate)

[ditert-butyl(methyl)silyl] Trifluoromethanesulfonate structure
105866-92-0 structure
Product Name:[ditert-butyl(methyl)silyl] Trifluoromethanesulfonate
CAS No:105866-92-0
MF:C10H21F3O3SSi
MW:306.417653799057
CID:1168919
PubChem ID:13570843
Update Time:2025-04-20

[ditert-butyl(methyl)silyl] Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • [ditert-butyl(methyl)silyl] Trifluoromethanesulfonate
    • AG-D-19810
    • DI-TERT-BUTYLMETHYLSILYL TRIFLUOROMETHANESULFONATE
    • CTK0G4503
    • AGN-PC-00N429
    • ACMC-20m94e
    • Methanesulfonic acid, trifluoro-, bis(1,1-dimethylethyl)methylsilyl ester
    • AG-D-19810; DI-TERT-BUTYLMETHYLSILYL TRIFLUOROMETHANESULFONATE; Di-tert-butylmethylsilyl Trifluoromethanesulfonate; CTK0G4503; AGN-PC-00N429; ACMC-20m94e; Methanesulfonic acid, trifluoro-, bis(1,1-dimethylethyl)methylsilyl ester;
    • Di-tert-butyl(methyl)silyl trifluoromethanesulfonate
    • SCHEMBL10346389
    • YDBFULZNEUNFDG-UHFFFAOYSA-N
    • 105866-92-0
    • DTXSID20544077
    • Inchi: 1S/C10H21F3O3SSi/c1-8(2,3)18(7,9(4,5)6)16-17(14,15)10(11,12)13/h1-7H3
    • InChI Key: YDBFULZNEUNFDG-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)O[Si](C)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 306.09333
  • Monoisotopic Mass: 306.09327672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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